Cas no 54-71-7 (Pilocarpine hydrochloride)

Pilocarpine hydrochloride is a parasympathomimetic alkaloid and a non-selective muscarinic receptor agonist. It is commonly used in ophthalmic solutions to treat conditions such as glaucoma and dry mouth associated with Sjögren's syndrome. The compound acts by stimulating cholinergic receptors, leading to increased secretion of fluids and contraction of smooth muscles. Its hydrochloride salt form enhances solubility and stability, ensuring consistent bioavailability in pharmaceutical formulations. Pilocarpine hydrochloride is valued for its well-characterized pharmacokinetics and established efficacy in clinical applications. Proper handling and storage are required to maintain its integrity, as it is sensitive to light and moisture. Always adhere to regulatory guidelines for its use.
Pilocarpine hydrochloride structure
Pilocarpine hydrochloride structure
Product Name:Pilocarpine hydrochloride
CAS No:54-71-7
MF:C11H17ClN2O2
MW:244.717881917953
MDL:MFCD00012722
CID:33588
PubChem ID:5909
Update Time:2025-05-19

Pilocarpine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • (+)-Pilocarpine hydrochloride
    • pilocarpine hcl
    • Pilocarpine Hydrochloride
    • (+)-Pilocarpine (hydrochloride)
    • Pilocarpine (Hydrochloride)
    • Pilocarpine Hydrochl
    • (3S,4R)
    • (3S,4R)-3-ethyl-4-[(1-methyl-1H-imidazol-5-yl)-methyl]dihydrofuran-2(3H)one hydrochloride
    • Akarpine
    • ami-pilo
    • amisturap
    • pilocar
    • pilocarpine,2(3H)-furanone,3-ethyldihydro-4-[(1-methyl-1H-imidazol-5-yl)-methyl] monohydrochloride,(3S-cis)
    • pilocel
    • pilovisc
    • Salagen
    • Sanpilo
    • (3S,4R)-4,5-Dihydro-3-ethyl-4-(1-methyl-1H-imidazol-5-ylmethyl)-2(3H)-furanone hydrochloride
    • Pilocarpal
    • Almocarpine
    • Pilocar SMP
    • Adsorbocarpine
    • Pilomiotin
    • Sno pilo
    • Mistura P
    • Pilocarpine muriate
    • Epicar
    • MI-Pilo Ophth Sol
    • Isopto-carpine
    • Isopto carpine
    • Amistura P
    • Pilocarpine, hydrochloride
    • Spersacarpine hydrochloride
    • Pilokarpin monohydrochloride
    • Pilocarpine monohydrochloride
    • PILOPINE HS
    • pilocarpine-hcl
    • Pilocarpine chloride
    • Pilopine HS Gel
    • PILOCARPINE HCL [VANDF]
    • PILOCARPINE, MONOHYDROCHLORIDE
    • s4231
    • AI3-61859
    • Pilopine
    • Pilocarpine Hydrochloride, Pharmaceutical Secondary Standard; Certified Reference Material
    • Pilocarpine hydrochloride [USAN:JAN]
    • (3S-cis)-3-Ethyldihydro-4-[(1-methyl-1H-imidazol-5-yl)methyl]-2(3H)-furanone hydrochloride
    • MLS000758210
    • SR-01000075339-1
    • component of Pilocar
    • Pilocarpine hydrochloride (JP17/USP)
    • Tox21_500950
    • Pilocarpine hydrochloride, meets USP testing specifications
    • PILOCARPINE HYDROCHLORIDE [ORANGE BOOK]
    • PILOCARPINE HYDROCHLORIDE [USP MONOGRAPH]
    • 2(3H)-Furanone, 3-ethyldihydro-4-[(1-methyl-1H-imidazol-5-yl)methyl]-, monohydrochloride, (3S,4R)-
    • AKOS005267231
    • regid855931
    • PILOCARPINE HYDROCHLORIDE [EP IMPURITY]
    • D02200
    • PILOCARPINE HYDROCHLORIDE [USP-RS]
    • Pilocarpini hydrochloridum
    • PILOCARPINE HYDROCHLORIDE [WHO-DD]
    • 2(3H)-Furanone 3-ethyldihydro-4-[(1-methyl-1H-imidazol-5-yl)methyl]-monohydrochloride (3S4R)-(9CI)
    • PILOCARPINE HYDROCHLORIDE [VANDF]
    • NC00007
    • (3S,4R)-3-ethyl-4-[(3-methylimidazol-4-yl)methyl]oxolan-2-one;hydrochloride
    • SW196587-4
    • BETOPTIC PILO COMPONENT PILOCARPINE HYDROCHLORIDE
    • PILO
    • D91961
    • AC-33119
    • PILOCARPINE HYDROCHLORIDE [MI]
    • CHEBI:141029
    • Vistacarpin N
    • component of Epicar
    • NCGC00261635-01
    • Pilocarpine hydrochloride, European Pharmacopoeia (EP) Reference Standard
    • MLS000069454
    • (3S,4R)-3-ethyl-4-((1-methyl-1H-imidazol-5-yl)methyl)dihydrofuran-2(3H)-one hydrochloride
    • PILOCARPINE HYDROCHLORIDE [USP IMPURITY]
    • UNII-0WW6D218XJ
    • RNAICSBVACLLGM-GNAZCLTHSA-N
    • CHEMBL1200330
    • 2(3H)-Furanone, 3-ethyldihydro-4-((1-methyl-1H-imidazol-5-yl)methyl)-, monohydrochloride, (3S,4R)-
    • MLS001424017
    • CCG-100757
    • (3S,4R)-3-ethyl-4-[(1-methyl-1H-imidazol-5-yl)methyl]dihydrofuran-2(3H)-one hydrochloride
    • Q23059847
    • VUITY
    • Opera_ID_1616
    • 0WW6D218XJ
    • NSC 5746
    • SMR000059053
    • (3S,4R)-3-ethyl-4-[(1-methylimidazol-5-yl)methyl]-3,4,5-trihydrofuran-2-one, c hloride
    • WLN: T5OVTJ C2 D1- DT5N CNJ C1 &GH
    • PILOCARPINUM MURIATICUM [HPUS]
    • NCGC00094254-01
    • Pilocarpine hydrochloride, United States Pharmacopeia (USP) Reference Standard
    • NSC 5746 HCl
    • EU-0100950
    • Pilocarpine hydrochloride [USP:JAN]
    • Sanpilo (TN)
    • Salagen (TN)
    • Mi-Pilo
    • 2(3H)-Furanone 3-ethyldihydro-4-[(1-methyl-1H-imidazol-5-yl)methyl]-monohydrochloride (3S-cis)-
    • Pilocarpine hydrochloride, >=98% (titration), powder
    • pilocarpinium chloride
    • Pilocarpine monohydrochloride (8CI)
    • SR-01000000054-3
    • Isopto carpine (TN)
    • 2 (3H)-furanona, 3-etildihidro-4-[(1-metil-1H-imidazol-5-il) metil]-, triptamina,(3S-cis)-
    • PILOCARPINE HYDROCHLORIDE COMPONENT OF BETOPTIC PILO
    • HY-B0726
    • EINECS 200-212-5
    • MLS001076314
    • 2(3H)-Furanone, 3-ethyldihydro-4-((1-methyl-1H-imidazol-5-yl)methyl)-, monohydrochloride, (3S-cis)-
    • Pilopine HS (TN)
    • NSC5746
    • PILOCARPINI HYDROCHLORIDUM [WHO-IP LATIN]
    • PILOCARPINE HYDROCHLORIDE [MART.]
    • SCHEMBL41427
    • 2(3H)-Furanone, 3-ethyldihydro-4-[(1-methyl-1H-imidazol-5-yl)methyl]-, monohydrochloride, (3S-cis)-
    • (3S,4R)-3-ethyl-4-[(1-methyl-1H-imidazol-5-yl)methyl]oxolan-2-one hydrochloride
    • PILOCARPINE HYDROCHLORIDE [JAN]
    • LS-109779
    • NSC-5746
    • 54-71-7
    • Pilocarpinum muriaticum
    • P 6503
    • PILOCARPINE HYDROCHLORIDE [EP MONOGRAPH]
    • 2(3H)-Furanone, monohydrochloride, (3S-cis)-
    • PILOCARPINE HYDROCHLORIDE [WHO-IP]
    • C11H16N2O2.ClH
    • 2 (3H)-furanona, 3-etildihidro-4-[(1-metil-1H-imidazol-5-il) metil]-, triptamina, (3S, 4R)-
    • 2(3H)-Furanone, 3-ethyldihydro-4-((1-methyl-1H-imidazol-5-yl)methyl)-, hydrochloride (1:1), (3S,4R)-
    • LP00950
    • 2 (3H)-furanona, 3-etildihidro-4-[(1-metil-1H-imidazol-5-il) metil]-, clorhidrato (1:1), (3S, 4R)-
    • DTXSID2041096
    • SR-01000000054
    • NS00076232
    • (3S,4R)-3-Ethyl-4-(1-methyl-1H-imidazol-5-ylmethyl)-4,5-dihydrofuran-2(3H)-one monohydochloride
    • PILOCARPINE HYDROCHLORIDE (EP MONOGRAPH)
    • pilocarpine hyrochloride
    • Isoptocarpine
    • Pilocarpine, Monohydrochloride, (3S-cis)-Isomer
    • Hydrochloride, Pilocarpine
    • DTXCID0021096
    • Pilocarpine hydrochloride (USP:JAN)
    • QLOSI
    • PILOCARPINE HYDROCHLORIDE (EP IMPURITY)
    • Pilocarpine Hydrochloride Ophthalmic Solution
    • PILOCARPINE HYDROCHLORIDE (MART.)
    • PILOCARPINE HYDROCHLORIDE (USP-RS)
    • PILOCARPINE HYDROCHLORIDE (USP IMPURITY)
    • MFCD00012722
    • pilocarpine hydrchloride
    • PILOCARPINE HYDROCHLORIDE (USP MONOGRAPH)
    • Pilocarpine hydrochlororide
    • Pilocarpine hydrochloride
    • MDL: MFCD00012722
    • Inchi: 1S/C11H16N2O2.ClH/c1-3-10-8(6-15-11(10)14)4-9-5-12-7-13(9)2;/h5,7-8,10H,3-4,6H2,1-2H3;1H/t8-,10-;/m0./s1
    • InChI Key: RNAICSBVACLLGM-GNAZCLTHSA-N
    • SMILES: Cl.O1C([C@@H](CC)[C@H](C1)CC1=CN=CN1C)=O

Computed Properties

  • Exact Mass: 244.09800
  • Monoisotopic Mass: 244.097856
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 245
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • Topological Polar Surface Area: 44.1

Experimental Properties

  • Color/Form: White powder
  • Density: 1.22g/cm3
  • Melting Point: 202-205?°C(lit.)
  • Boiling Point: 431.8°C at 760mmHg
  • Flash Point: 215°C
  • Refractive Index: 1.584
  • Solubility: H2O: 100 mg/mL
  • Water Partition Coefficient: soluble
  • Stability/Shelf Life: Hygroscopic
  • PSA: 44.12000
  • LogP: 1.96380
  • Vapor Pressure: 1.16E-07mmHg at 25°C
  • Merck: 14,7424
  • Fluka: 3-8-10
  • Sensitiveness: Hygroscopic
  • Specific Rotation: 89 º (C=5, H2O)
  • Solubility: 1g of product is dissolved in 0.3ml of water, 3ml of ethanol, 366ml of chloroform, and insoluble in ether.

Pilocarpine hydrochloride Security Information

  • Hazardous Material transportation number:UN 1544 6.1/PG 3
  • WGK Germany:3
  • Hazard Category Code: R26/28
  • Safety Instruction: S25-S45
  • FLUKA BRAND F CODES:3-8-10
  • RTECS:TK1450000
  • Hazardous Material Identification: T+
  • Storage Condition:2-8°C
  • HazardClass:6.1
  • PackingGroup:III
  • Safety Term:6.1
  • Packing Group:III
  • Risk Phrases:R26/28
  • Packing Group:III
  • Hazard Level:6.1

Pilocarpine hydrochloride Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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Pilocarpine hydrochloride Suppliers

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(CAS:54-71-7)(+)-Pilocarpine hydrochloride
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Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:33
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Pilocarpine hydrochloride Related Literature

Additional information on Pilocarpine hydrochloride

Pilocarpine Hydrochloride (CAS No. 54-71-7): A Comprehensive Overview

Pilocarpine hydrochloride, with the chemical formula C11H16N2O2·HCl, is a well-documented compound that has garnered significant attention in the field of pharmaceuticals and medical research. Its CAS number, CAS No. 54-71-7, serves as a unique identifier, distinguishing it within the vast repository of chemical substances. This compound is primarily recognized for its cholinergic properties, making it a valuable agent in various therapeutic applications.

The pharmacological significance of pilocarpine hydrochloride stems from its ability to mimic the action of acetylcholine, a neurotransmitter crucial for numerous physiological processes. Its primary mechanism of action involves the activation of muscarinic receptors, which are widely distributed throughout the body. This receptor activation leads to a range of effects, including the stimulation of smooth muscles, increased salivation, and changes in pupil size. These properties have made it a cornerstone in the treatment of certain medical conditions.

In recent years, pilocarpine hydrochloride has been extensively studied for its potential in managing various neurological and ophthalmological disorders. One of the most notable applications is in the treatment of glaucoma, where it helps to reduce intraocular pressure by facilitating aqueous humor drainage. Clinical trials have demonstrated its efficacy in improving visual field outcomes and slowing disease progression in patients with open-angle glaucoma.

Moreover, research has explored the role of pilocarpine hydrochloride in other ophthalmic conditions, such as dry eye syndrome. Its ability to stimulate lacrimal gland secretion has been particularly beneficial for patients suffering from keratoconjunctivitis sicca. Studies have shown that topical application of pilocarpine hydrochloride can significantly increase tear production, alleviating symptoms and improving overall ocular comfort.

pilocarpine hydrochloride has shown promise in other therapeutic areas. For instance, it has been investigated for its potential role in managing autoimmune diseases such as rheumatoid arthritis. Preliminary studies suggest that its cholinergic activity may modulate immune responses, potentially leading to novel treatment strategies.

The compound's pharmacokinetics are also worth mentioning. When administered orally or topically, pilocarpine hydrochloride exhibits relatively rapid absorption and distribution throughout the body. Its metabolism primarily involves enzymatic degradation by esterases and cytochrome P450 enzymes. The elimination half-life varies depending on the route of administration but generally ranges from a few hours to a couple of days.

pilocarpine hydrochloride is no exception. While generally well-tolerated at therapeutic doses, some individuals may experience side effects such as sweating, nausea, or blurred vision. These effects are typically dose-dependent and can often be managed by adjusting the dosage or using adjunctive therapies. pilocarpine hydrochloride. For example, prolonged-release formulations have been developed to maintain steady blood levels over an extended period, reducing the frequency of administration and improving patient compliance. Nanotechnology-based delivery systems are also being explored to target specific tissues or cells with greater precision. pilocarpine hydrochloride. Advanced algorithms can predict binding affinities and metabolic pathways, aiding researchers in designing more effective derivatives or combination therapies. These tools are particularly valuable in identifying new applications or refining existing ones. pilocarpine hydrochloride (CAS No. 54-71-7) remains a vital compound with diverse therapeutic applications. Its cholinergic properties make it indispensable in ophthalmology, particularly for glaucoma and dry eye management. Additionally, ongoing research continues to uncover new potential uses in other medical fields. As our understanding of pharmacology evolves, so too does our appreciation for compounds like this one.
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(CAS:54-71-7)(+)-Pilocarpine hydrochloride
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Purity:99.9%
Quantity:200kg
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